Cas no 3470-36-8 (5-Keto-D-gluconic Acid Hemicalcium Salt)

• Product Name: 5-Keto-D-gluconic Acid Hemicalcium Salt
• CAS No: 3470-36-8
• MF: C₆H₁₀O₇
• MW: 194.139402866364
• CID: 306352
• PubChem ID: 157
• Update Time: 2025-09-21

5-Keto-D-gluconic Acid Hemicalcium Salt Chemical and Physical Properties

Names and Identifiers

• D-xylo-5-Hexulosonicacid, calcium salt (2:1)
• 5-KETO-D-GLUCONIC ACID HEMICALCIUM
• 5-KETO-D-GLUCONIC ACID, HEMICALCIUM SALT
• Bis(D-xylo-5-hexulosonic acid)calcium salt
• calcium bis[D-xylo-hex-5-ulosonate]
• D-xylo-[5]hexulosonic acid , calcium salt
• D-xylo-[5]Hexulosonsaeure, Calcium-Salz
• hex-5-ulosonic acid
• 5K-GLUCONATE
• 5-keto-D-gluconate
• tagaturonate
• SCHEMBL7858261
• 2,3,4,6-tetrahydroxy-5-oxohexanoic acid
• 3470-36-8
• D-arabino-5-Hexulosonic acid
• 5-Ketogluconic acid
• DTXSID20859810
• NCI60_001352
• CHEBI:180368
• 5-Ketogluconsaure
• CHEMBL2008942
• 5-k-gluconate
• 5-Keto-D-gluconic Acid Hemicalcium Salt

• Inchi： 1S/C6H10O7/c7-1-2(8)3(9)4(10)5(11)6(12)13/h3-5,7,9-11H,1H2,(H,12,13)
• InChI Key： IZSRJDGCGRAUAR-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)O)C(C(CO)=O)O

Computed Properties

• Exact Mass: 426.03200
• Monoisotopic Mass: 426.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 196
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 276A^2
• XLogP3: -3

Experimental Properties

• Density: 1.757
• Boiling Point: 650.9°Cat760mmHg
• Flash Point: 361.5°C
• PSA: 276.24000
• LogP: -9.23920

5-Keto-D-gluconic Acid Hemicalcium Salt Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives